Cas no 1171579-46-6 (1-2-(4-chlorophenyl)ethyl-4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one)

• Product Name: 1-2-(4-chlorophenyl)ethyl-4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one
• CAS No: 1171579-46-6
• MF: C₁₇H₁₈ClN₃O₂
• MW: 331.796722888947
• CID: 6469557
• PubChem ID: 44095000
• Update Time: 2025-06-08

1-2-(4-chlorophenyl)ethyl-4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-chlorophenyl)ethyl-4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one
• VU0518724-1
• AKOS005745662
• 1-[2-(4-chlorophenyl)ethyl]-4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one
• 1-(4-chlorophenethyl)-4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one
• F5668-5448
• 1171579-46-6

• Inchi： 1S/C17H18ClN3O2/c18-14-5-1-11(2-6-14)7-8-21-10-13(9-15(21)22)17-19-16(20-23-17)12-3-4-12/h1-2,5-6,12-13H,3-4,7-10H2
• InChI Key： GVLVFULSLXEIPP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCN1C(CC(C2=NC(C3CC3)=NO2)C1)=O

Computed Properties

• Exact Mass: 331.1087545g/mol
• Monoisotopic Mass: 331.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.2Ų

Additional information on 1-2-(4-chlorophenyl)ethyl-4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one

Introduction to 1-2-(4-chlorophenyl)ethyl-4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one (CAS No. 1171579-46-6)

The compound 1-2-(4-chlorophenyl)ethyl-4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one, identified by its CAS number 1171579-46-6, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered attention due to its unique structural features and promising pharmacological properties. The presence of a 4-chlorophenyl moiety and a 3-cyclopropyl-1,2,4-oxadiazol scaffold suggests potential interactions with biological targets, making it a valuable candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The pyrrolidinone core in this compound not only contributes to its stability but also allows for modifications that can enhance binding affinity to biological receptors. The 3-cyclopropyl group and the 1,2,4-oxadiazole ring are particularly noteworthy, as they have been shown to modulate enzyme activity and receptor binding in various pharmacological contexts.

In the context of contemporary research, this compound has been explored for its potential applications in addressing neurological disorders. The 4-chlorophenyl substituent is known to influence the electronic properties of the molecule, which can be leveraged to design compounds with specific pharmacokinetic profiles. Additionally, the pyrrolidinone moiety is frequently encountered in bioactive molecules due to its ability to form hydrogen bonds and engage in hydrophobic interactions with biological targets.

The 3-cyclopropyl group within the 1,2,4-oxadiazol scaffold is a key feature that distinguishes this compound from others in its class. This structural element has been implicated in enhancing metabolic stability and improving oral bioavailability, which are critical factors in drug development. Furthermore, the 5-substituted position on the oxadiazole ring provides a site for further functionalization, allowing chemists to fine-tune the pharmacological properties of the molecule.

Current research indicates that compounds incorporating both pyrrolidinone and oxadiazole moieties exhibit promising activity against a range of therapeutic targets. For instance, studies have demonstrated that derivatives of this class can interact with enzymes involved in inflammation and pain signaling. The 4-chlorophenyl group may also contribute to these interactions by modulating electron density at key binding sites.

The synthesis of 1-2-(4-chlorophenyl)ethyl-4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one involves multi-step organic transformations that highlight the synthetic versatility of these heterocyclic systems. Advanced synthetic methodologies have enabled chemists to construct complex molecular architectures with high precision. This compound serves as an excellent example of how structural modifications can lead to novel pharmacological entities with distinct properties.

In summary, the compound identified as 1-2-(4-chlorophenyl)ethyl-4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one (CAS No. 1171579-46-6) represents a significant contribution to the field of medicinal chemistry. Its unique structural features and promising pharmacological properties make it a compelling candidate for further investigation. The interplay between the 4-chlorophenyl, 3-cyclopropyl, and 1,2,4 oxadiazol moieties offers numerous opportunities for designing next-generation therapeutic agents. As research continues to uncover new applications for this class of compounds, their potential in addressing various diseases will undoubtedly expand.